Cas no 50-35-1 (Thalidomide)

Thalidomide can inhibit cereblon (part of the cullin-4 E3 ubiquitin ligase complex cul4-rbx1-ddb1), with a Kd value of about 250 nm, and has immunomodulatory \ anti-inflammatory \ anti-tumor effects Thalidomide can be used as a molecular glue to enhance the substrate

Thalidomide structure

Product Name:Thalidomide

CAS No:50-35-1

Molecular Formula:C₁₃H₁₀N₂O₄

Molecular Weight:258.2295

MDL:MFCD00153873

CID:33471

PubChem ID:24278765

Thalidomide Properties

Names and Identifiers

- 2-(2,6-Dioxopiperidin-3-yl)isoindoline-1,3-dione
- (+/-)-2-(2,6-DIOXO-3-PIPERIDINYL)-1H-ISOINDOLE-1,3(2H)-DIONE
- 2-(2,6-DIOXO-3-PIPERIDINYL)-1H-ISO-INDOLE-1,3(2H)-DIONE
- 3-PHTHALIMIDOGLUTARIMIDE
- ALPHA-PHTHALIMIDOGLUTARIMIDE
- (+/-)-N-(2,6-DIOXO-3-PIPERIDINYL)PHTHALIMIDE
- (+/-)-THALIDOMIDE
- 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-
- 2-(2,6-dioxo-3-piperidinyl)-1h-isoindole-3(2h)-dione
- 2,6-Dioxo-3-phthalimidopiperidine
- 2-phthalimido-glutarimid
- Algosediv
- alpha-(N-Phthalimido)glutarimide
- alpha-N-Phthalylglutaramide
- asidon3
- Asmadion
- Asmaval
- Thalidomide
- (±)-Thalidomide
- (±)-Thalidomide ( alpha-phthalimidoglutarimide, N-phthaloylglutamimide, N-phthalylglutamic acid imide,Synovir®, Thalomid®, Contergan®)
- N-(2,6-Dioxopiperidin-3-yl)phthalimide
- MacConkey Broth Medium
- (±)-2-(2,6-Dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione
- N-(2,6-Dioxo-3-piperidinyl)phthalimide
- 2-(2,6-Dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione
- Thalomid
- Sedoval
- Corronarobetin
- Psychotablets
- Theophilcholine
- Psycholiquid
- Tensival
- Talismol
- Softenil
- Quetimid
- Nevrodyn
- Neurosedin
- Nerosedyn
- Glutanon
- Gastrinide
- Enterosediv
- Contergan
- Calmorex
- Telargean
- Talargan
- Profarmil
- Neosydyn
- Hippuzon
- Ectiluran
- Thalinette
- Softenon
- Shinnibrol
- Sedisperil
- Polygripan
- Pantosediv
- Neufatin
- Neosedyn
- Valgraine
- Sedimide
- Sandormin
- Quietoplex
- Noctosediv
- Neurosedym
- N
- DivK1c_000051
- IDI1_002173
- THALIDOMIDE [ORANGE BOOK]
- SR-01000076184-1
- HMS1362J17
- Thalomid (TN) (Celgene)
- (+-)-Thalidomide
- HMS3403J17
- NCGC00024708-08
- BSPBio_001156
- Prestwick3_000192
- NCGC00015989-16
- T2524
- EN300-60005
- NSC-91730
- CAS-50-35-1
- NCGC00024708-05
- AB00052362-12
- CCG-39878
- AC-917
- Prestwick_463
- Predni-Sediv
- .alpha.-(N-Phthalimido)glutarimide
- Phthalimide,6-dioxo-3-piperidyl)-, D-(+)-
- NCIOpen2_003188
- HMS3678F19
- Thalidomide [USAN:USP:INN:BAN:JAN]
- 1012310-87-0
- NSC91729
- HY-14658
- CHEBI:74947
- Myrin
- Sleepan
- Thalidomide (JAN/USP/INN)
- GTPL7327
- Imidene
- NSC758479
- Spectrum4_001087
- 1H-ISOINDOLE-1,3(2H)-DIONE, 2-(2,6-DIOXO-3-PIPERIDINYL)-, (+/-)-
- LP01224
- THALIDOMIDE [EMA EPAR]
- AB00052362-13
- NSC-527179
- THALIDOMIDE [WHO-DD]
- HMS2095H05
- NCI60_023904
- NCGC00254343-01
- BRD-A93255169-001-04-4
- S1193
- Phthalimide,6-dioxo-3-piperidyl)-, L-(-)-
- Phthalimide,6-dioxo-3-piperidyl)-
- HMS2093G15
- Distaxal
- HMS2090O05
- KBio3_002802
- C07910
- EINECS 200-031-1
- Sedin
- Distoval
- THALIDOMIDE [USP MONOGRAPH]
- Thalidomide, United States Pharmacopeia (USP) Reference Standard
- Talidomide
- D00754
- NCGC00015989-29
- Z905162656
- MLS000069353
- THALIDOMIDE (USP MONOGRAPH)
- NSC91730
- SMR000058524
- AB00052362
- Pro-Bam M
- Imidan (peyta)
- NCGC00024708-07
- N-(2,6-Dioxo-3-piperidyl)phthalimide
- 1,3-Dioxo-2-(2,6-dioxopiperidin-3-yl)isoindoline
- AI3-50606
- HMS3259C22
- (+-)-N-(2,6-Dioxo-3-piperidyl)phthalimide
- (+/-)-N-(2,6-dioxo-3-piperidyl)phthalimide
- THALIDOMIDE [VANDF]
- BT164465
- HMS3884I05
- BBL023439
- Thalidomide Celgene
- HMS500C13
- KBioGR_000496
- DB01041
- NSC 527179
- Pro-ban M
- W-105969
- Sedoval K-17
- cMAP_000022
- BRD-A93255169-001-28-3
- Thalidomide Pharmion
- DB-051759
- NCGC00015989-03
- UPCMLD-DP139:001
- Tox21_110275
- ENMD 0995
- 1H-Isoindole-1, 2-(2,6-dioxo-3-piperidinyl)-
- NCGC00024708-03
- CCRIS 8148
- UPCMLD-DP139
- SR-01000076184-8
- BRD-A93255169-001-27-5
- Thalidomide,(S)
- Kedavon
- (A+/-)-Thalidomide
- Thalomide
- HMS1568H05
- BRD-A93255169-001-24-2
- NCGC00024708-02
- Thalidomide (USAN:USP:INN:BAN:JAN)
- THALIDOMIDE [MI]
- AB00052362_14
- THALIDOMIDE (USP-RS)
- THALIDOMIDE [INN]
- HMS3373G15
- HMS3414F19
- 2-(2,6-Dioxo-piperidin-3-yl)-isoindole-1,3-dione
- BSPBio_000143
- SW196678-4
- ( inverted question mark)-Thalidomide
- BCP19772
- AS-12367
- Talizer
- WLN: T56 BVNVJ C- DT6VMVTJ -D
- HMS3654A20
- AKOS009529198
- NCGC00015989-17
- N-Phthalyl-glutaminsaeure-imid
- 4Z8R6ORS6L
- Thalidomine USP26
- Thalomid (TM)
- Q203174
- N-Phthalylglutamic acid imide
- [(R,S)-2-(2,6-dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione
- BPBio1_000159
- Thalidomidum [INN-Latin]
- 2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
- Talidomide [DCIT]
- 2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione
- CHEMBL468
- Bonbrain
- KBio2_002322
- 2-(2,6-dioxopiperidin-3-yl)-1H-isoindole-1,3(2H)-dione
- KBioSS_000496
- rac-2-(2,6-dioxopiperidin-3-yl)-1H-isoindole-1,3(2H)-dione
- IDI1_000051
- Thalidomidum (INN-Latin)
- KBio1_000051
- Noxodyn
- KBio2_003064
- 50-35-1
- NCGC00015989-10
- NSC527179
- MFCD00153873
- 2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione
- Thaled
- (.+/-.)-Thalidomide
- BRN 0030233
- THALIDOMIDE [JAN]
- HMS2234C07
- Valgis
- Talidomida
- Nphthaloylglutamimide
- 2-((3RS)-2,6-Dioxopiperidin-3-yl)isoindoline-1,3-dione
- .alpha.-Phthalimidoglutarimide
- 2-(6-hydroxy-2-oxo-2,3,4,5-tetrahydropyridin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
- NINDS_000051
- SY052614
- Bio2_000418
- CHEBI:9513
- Isomin
- BP-30256
- DTXSID9022524
- NCGC00024708-11
- SR-01000076184-5
- KBio3_000912
- Talimol
- Thalidomide N-(2,6-Dioxopiperidin-3-yl)phthalimide
- WLN: T56 BVNVJ C- DT6VMVTJ
- Talinol
- L04AX02
- NCGC00015989-12
- UNII-4Z8R6ORS6L
- (y)-Thalidomide
- KBioGR_001474
- Pharmakon1600-01503607
- EU-0101224
- Spectrum3_001715
- Bio1_000387
- SPBio_002064
- NC00600
- NCGC00024708-09
- Pharmion
- THALIDOMIDE (MART.)
- NCGC00015989-04
- THALIDOMIDE [HSDB]
- Bio1_001365
- KBio2_004890
- WLN: T56 BVNVJ C- DT6VMVTJ -L
- HMS3712H05
- Bio1_000876
- Calmore
- Phthalimide,6-dioxo-3-piperidyl)-, (+)-
- NCGC00015989-08
- KBio2_007458
- Bio2_000898
- Thaled (TN)
- SR-01000076184
- HSDB 3586
- BRD-A93255169-001-06-9
- KBioGR_002322
- NSC66847
- Imida-lab
- Bonbrrin
- Yodomin
- 1H-Isoindole-1, 2-(2,6-dioxo-3-piperidinyl)-, (R)-
- AB00052362_15
- HMS1792J17
- NCGC00015989-13
- Glupan
- NCGC00015989-05
- Talidomida [INN-Spanish]
- Sedalis
- NCGC00024708-10
- SPBio_000893
- Tox21_501224
- 1H-Isoindole-1, 2-(2,6-dioxo-3-piperidinyl)-, (S)-
- HMS1922E12
- Kevadon
- NCGC00024708-06
- Slipro
- Phthalimide, N-(2,6-dioxo-3-piperidyl)-
- Phthalimide,6-dioxo-3-piperidyl)-, (-)-
- NSC-758479
- Distaval
- NSC-66847
- K-17
- Thalidomide (soluble form)
- BDBM50070114
- Neurosedyn
- THALIDOMIDE [MART.]
- NCGC00015989-06
- Tox21_300580
- Grippex
- (?)-Thalidomide
- SBI-0051191.P003
- Celgene
- THALIDOMIDE [USP-RS]
- N-Phthalimidoglutamic acid imide
- Thalomid (TN)
- NS00009590
- Glutarimide, 2-phthalimido-
- .alpha.-N-Phthalylglutaramide
- K 17
- Talidomida (INN-Spanish)
- Telagan
- KBio2_005632
- BSPBio_003330
- Asidon 3
- Spectrum2_000707
- NCGC00015989-07
- Prestwick1_000192
- HMS3263F10
- HMS3373E06
- Neurodyn
- Nibrol
- Ulcerfen
- NCGC00015989-09
- NCGC00024708-04
- SR-01000076184-3
- Neaufatin
- Prestwick2_000192
- Spectrum5_001791
- Tox21_110275_1
- Lopac0_001224
- N-Phthaloylglutamimide
- THALIDOMIDE [USAN]
- AB00052362-11
- 2, 6-Dioxo-3-phthalimidopiperidine
- NCGC00015989-14
- SCHEMBL15197560
- KBio3_000911
- STL356025
- SDCCGSBI-0051191.P004
- Pangul
- NCGC00261909-01
- 2-(2,6-Dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione #
- DTXCID402524
- NCGC00015989-11
- Shin-naito S
- Synovir
- 2-PHTHALIMIDOGLUTARIMIDE
- Prestwick0_000192
- HMS1990J17
- N-Phthalyl-glutaminsaeure-imid [German]
- Thalidomidum
- CS-1084
- Sedalis sedi-lab
- (+/-)-Thalidomide, >=98%, powder
- SPECTRUM1503607
- Telargan
- KBio2_000496
- Thalin
- 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-, (+-)-
- KBio3_002550
- SCHEMBL7581
- HMS3266F13
- Thalidomide (Immunoprin, Contergan and Thalomid)
- KBioSS_002324
- ( inverted question mark)-2-(2,6-Dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione
- +Expand
- MDL： MFCD00153873
- InChIKey： UEJJHQNACJXSKW-UHFFFAOYSA-N
- Inchi： 1S/C13H10N2O4/c16-10-6-5-9(11(17)14-10)15-12(18)7-3-1-2-4-8(7)13(15)19/h1-4,9H,5-6H2,(H,14,16,17)
- SMILES： O=C1C([H])(C([H])([H])C([H])([H])C(N1[H])=O)N1C(C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O

Computed Properties

Exact Mass: 258.06400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 258.064
Heavy Atom Count: 19
Complexity: 449
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Tautomer Count: 8
Surface Charge: 0
Topological Polar Surface Area: 83.6

Experimental Properties

LogP: 0.35450
PSA: 83.55000
Merck: 9255
Refractive Index: 1.646
Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
Boiling Point: 509.7°C at 760 mmHg
Melting Point: 269-271°C
Flash Point: 262.1°C
Solubility: 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin: 0.6 mg/mL
Color/Form: White solid
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Solubility: It is slightly soluble in water (<0.1 g/100 ml at 22 º C), ethanol and acetone, but insoluble in ether and chloroform. 45% (w/v) AQ 2-hydroxypropyl- β- Cyclodextrin: 0.6 mg/ml
λmax: 300(lit.)
Density: 1.503 g/cm3

Thalidomide Security Information

Symbol: GHS06 GHS08
RTECS：TI4375000
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S53-S22-S26-S36/37/39-S45
Packing Group：III
Packing Group：III
Risk Phrases：R46; R61; R21; R25; R62
Hazard Level：6.1(b)
Dangerous goods sign： T
Hazardous Material transportation number：UN 2811 6.1/PG 3
Hazard Statement： H301-H312-H361
Warning Statement： P280-P301 + P310
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： 61-22
Signal Word：Danger
HazardClass：6.1

Thalidomide Customs Data

HS CODE：2925190090
Customs Data：

China Customs Code:
2925190090

Overview:

2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Thalidomide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AD19468-1mg	Thalidomide	50-35-1	98%	1mg	$5.00	2024-04-19
Ambeed	A164079-1mg	2-(2,6-Dioxopiperidin-3-yl)isoindoline-1,3-dione	50-35-1	98%	1mg	$5.0	2023-05-20
Axon Medchem	3324-50 mg	Thalidomide	50-35-1	99%	50mg	€50.00	2023-07-10
Key Organics Ltd	AS-12367-0.5G	(+/-)-Thalidomide	50-35-1	>98%	0.5g	£55.00	2023-09-07
LKT Labs	T2800-25 mg	Thalidomide	50-35-1	≥98%	25mg	$55.40	2023-07-10
MedChemExpress	HY-14658-10mM*1mLinDMSO	Thalidomide	50-35-1	99.89%	10mM*1mLinDMSO	￥616	2023-07-25
S e l l e c k ZHONG GUO	S1193-200mg	Thalidomide (K17)	50-35-1	99.98%	200mg	¥658.37	2023-11-07
Tenova Pharmaceuticals	T55066-5mg	Thalidomide	50-35-1	98%	5mg	$90.00	2023-09-21
TRC	T338850-100mg	Thalidomide	50-35-1		100mg	$ 64.00	2023-09-05
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0422159431-250mg	Thalidomide	50-35-1		250mg	¥ 106.0	2024-07-20

Thalidomide Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:50-35-1)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:50-35-1)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:50-35-1)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

Shanghai Hansi Chemical Industry Co., Ltd.

Audited Supplier

(CAS:50-35-1)

MR./MRS.:GU JING LI

Phone:18939883912

Email:sales@gh-reagent.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:50-35-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:50-35-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Thalidomide Related Literature

1. Enantioselective synthetic thalidomide receptors based upon DNA binding motifs

Jenny P. Rosengren,Jesper G. Karlsson,Ian A. Nicholls Org. Biomol. Chem. 2004 2 3374
2. Thalidomide-type teratogenicity: structure–activity relationships for congeners

R. L. Smith,S. C. Mitchell Toxicol. Res. 2018 7 1036
3. Chemical ‘Jekyll and Hyde’s: small-molecule inhibitors of developmental signaling pathways

Tomoyo Sakata,James K. Chen Chem. Soc. Rev. 2011 40 4318
4. Discovery of CRBN as a target of thalidomide: a breakthrough for progress in the development of protein degraders

Junichi Yamamoto,Takumi Ito,Yuki Yamaguchi,Hiroshi Handa Chem. Soc. Rev. 2022 51 6234
5. Quantitative determination of the enantiomeric composition of thalidomide solutions by electrospray ionization tandem mass spectrometry

Daniella V. Augusti,Rodinei Augusti,Fernando Carazza,R. Graham Cooks tandem mass spectrometry. Daniella V. Augusti Rodinei Augusti Fernando Carazza R. Graham Cooks Chem. Commun. 2002 2242
6. Efforts toward elucidating Thalidomide’s molecular target: an expedient synthesis of the first Thalidomide biotin analogue

Scott G. Stewart,Carlos J. Braun,Marta E. Polomska,Mahdad Karimi,Lawrence J. Abraham,Keith A. Stubbs Org. Biomol. Chem. 2010 8 4059
7. Self-disproportionation of enantiomers of thalidomide and its fluorinated analogue via gravity-driven achiral chromatography: mechanistic rationale and implications

Mayaka Maeno,Etsuko Tokunaga,Takeshi Yamamoto,Toshiya Suzuki,Yoshiyuki Ogino,Emi Ito,Motoo Shiro,Toru Asahi,Norio Shibata Chem. Sci. 2015 6 1043
8. Design, synthesis, and biological evaluation of novel bioactive thalidomide analogs as anticancer immunomodulatory agents

Anas Ramadan Kotb,Dina A. Bakhotmah,Abdallah E. Abdallah,Hazem Elkady,Mohammed S. Taghour,Ibrahim. H. Eissa,Mohamed Ayman El-Zahabi RSC Adv. 2022 12 33525
9. Design, synthesis, anticancer evaluation, and in silico ADMET analysis of novel thalidomide analogs as promising immunomodulatory agents

Anas Ramadan Kotb,Abdallah E. Abdallah,Hazem Elkady,Ibrahim H. Eissa,Mohammed S. Taghour,Dina Abed Bakhotmah,Tamer M. Abdelghany,Mohamed Ayman El-Zahabi RSC Adv. 2023 13 10488
10. Novel thalidomide analogues with potent NFκB and TNF expression inhibition

Sing Yee Yeung,Sven Kampmann,Keith A. Stubbs,Brian W. Skelton,Belinda J. Kaskow,Lawrence J. Abraham,Scott G. Stewart Med. Chem. Commun. 2011 2 1073

50-35-1 (Thalidomide) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:50-35-1)Thalidomide

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:50-35-1)Thalidomide

Purity:99%

Quantity:100g

Price($):327.0

Cas no 50-35-1 (Thalidomide)

Thalidomide Properties

Names and Identifiers

Computed Properties

Experimental Properties

Thalidomide Security Information

Thalidomide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Thalidomide Price

Thalidomide Suppliers

Thalidomide Related Literature

50-35-1 (Thalidomide) Related Products